molecular formula C5H10F2O2 B6178956 (2R,3R)-3-(difluoromethoxy)butan-2-ol CAS No. 2613299-24-2

(2R,3R)-3-(difluoromethoxy)butan-2-ol

Cat. No. B6178956
CAS RN: 2613299-24-2
M. Wt: 140.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2R,3R)-3-(Difluoromethoxy)butan-2-ol, also known as 3-DFMB, is a four carbon, two-hydroxyl alcohol that has recently become widely studied due to its unique properties. It has a broad range of applications in the fields of organic synthesis, medicinal chemistry, and materials science. 3-DFMB is a versatile molecule that can be used as a building block for synthesizing a variety of compounds, such as fluorinated derivatives, heterocycles, and polymers. Additionally, it is used as a starting material for the development of new drugs and has been identified as a potential therapeutic agent for a number of diseases.

Scientific Research Applications

(2R,3R)-3-(difluoromethoxy)butan-2-ol has a wide variety of scientific research applications. It has been used as a building block for the synthesis of a number of fluorinated derivatives, heterocycles, and polymers. Additionally, it is used as a starting material for the development of new drugs, and has been identified as a potential therapeutic agent for diseases such as cancer, cardiovascular diseases, and neurological disorders.

Mechanism of Action

The exact mechanism of action of (2R,3R)-3-(difluoromethoxy)butan-2-ol is not yet fully understood. However, it is believed to act as an antioxidant, scavenging reactive oxygen species and preventing oxidative damage to cells. Additionally, it has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs and toxins, which may be useful in treating drug-resistant diseases.
Biochemical and Physiological Effects
(2R,3R)-3-(difluoromethoxy)butan-2-ol has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that it is capable of scavenging reactive oxygen species and inhibiting the activity of certain enzymes involved in drug metabolism. Additionally, it has been shown to possess anti-inflammatory, anti-apoptotic, and anti-tumorigenic properties. In vivo studies have suggested that (2R,3R)-3-(difluoromethoxy)butan-2-ol may be useful in treating a number of diseases, including cancer, cardiovascular diseases, and neurological disorders.

Advantages and Limitations for Lab Experiments

The use of (2R,3R)-3-(difluoromethoxy)butan-2-ol in laboratory experiments has a number of advantages. It is a relatively inexpensive and readily available starting material, and its synthesis method is straightforward and easy to replicate. Additionally, it has a wide range of applications in the fields of organic synthesis, medicinal chemistry, and materials science.
However, there are some limitations to consider when using (2R,3R)-3-(difluoromethoxy)butan-2-ol in laboratory experiments. Its mechanism of action is not yet fully understood, and its effects on the human body are still being studied. Additionally, it is a highly reactive molecule, and precautions must be taken to ensure its safe handling.

Future Directions

The potential applications of (2R,3R)-3-(difluoromethoxy)butan-2-ol are still being explored. Future research should focus on elucidating its mechanism of action, as well as its effects on the human body. Additionally, further studies should be conducted to investigate its potential therapeutic uses in the treatment of a variety of diseases. Additionally, research should be conducted on the development of new synthetic methods for the production of (2R,3R)-3-(difluoromethoxy)butan-2-ol and its derivatives. Finally, further studies should be conducted to investigate the potential of (2R,3R)-3-(difluoromethoxy)butan-2-ol as a starting material for the development of new drugs.

Synthesis Methods

The synthesis of (2R,3R)-3-(difluoromethoxy)butan-2-ol is a straightforward process that involves the reaction of 2-methoxypropane with aqueous hydrofluoric acid. The reaction produces a mixture of fluoroalcohols, which can be separated by chromatography. The desired product, (2R,3R)-3-(difluoromethoxy)butan-2-ol, can then be isolated and purified by crystallization.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (2R,3R)-3-(difluoromethoxy)butan-2-ol involves the conversion of a starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "2-bromo-3,3-difluoropropene", "Methanol", "Sodium hydroxide", "Hydrogen gas", "Palladium on carbon" ], "Reaction": [ "Step 1: React 2-bromo-3,3-difluoropropene with methanol and sodium hydroxide to form (2,3-difluoropropoxy)methanol.", "Step 2: React (2,3-difluoropropoxy)methanol with hydrogen gas and palladium on carbon catalyst to form (2R,3R)-3-(difluoromethoxy)butan-2-ol." ] }

CAS RN

2613299-24-2

Product Name

(2R,3R)-3-(difluoromethoxy)butan-2-ol

Molecular Formula

C5H10F2O2

Molecular Weight

140.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.